Butyl 7-methoxy-1H-indole-2-carboxylate

• CAS No.: 84638-88-0
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol
• IUPAC Name: butyl 7-methoxy-1H-indole-2-carboxylate
• InChI: InChI=1S/C14H17NO3/c1-3-4-8-18-14(16)11-9-10-6-5-7-12(17-2)13(10)15-11/h5-7,9,15H,3-4,8H2,1-2H3
• InChI Key: DWHMVYZEMASAOI-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC2=C(N1)C(=CC=C2)OC

Description

Butyl 7-methoxy-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 6.0 g of 7-methoxyindole-2carboxylic acid in 100 ml of toluene is combined with 4.3 ml of thionyl chloride; the mixture is heated under stirring for 3 hours to 90° C., then concentrated under vacuum. The residue is combined with 50 ml of n-butanol and heated for one hour under reflux Then the mixture is evaporated to dryness under vacuum, the oily residue is boiled with 60 ml of petroleum ether, the clear solution is decanted from the dark residue, and cooling of the solution yields 4.1 g of 7-methoxyindole-2-carboxylic acid n-butyl ester, mp 66°-69° C.